Cas no 5926-26-1 ((Chloromethyl)trimethoxysilane)

(Chloromethyl)trimethoxysilane is an organosilane compound with the molecular formula C₄H₁₁ClO₃Si. It features both chloromethyl and trimethoxysilyl functional groups, making it a versatile intermediate in organic and inorganic synthesis. The compound is particularly valued for its dual reactivity, enabling covalent bonding with organic polymers and inorganic substrates like glass or metal oxides. Its hydrolyzable methoxy groups facilitate silanol formation, promoting adhesion and crosslinking in coatings, adhesives, and composite materials. The chloromethyl group further allows for nucleophilic substitution reactions, expanding its utility in functionalizing surfaces or modifying polymers. The compound is typically handled under anhydrous conditions due to moisture sensitivity. Its applications span specialty silicones, surface treatments, and hybrid material synthesis.

(Chloromethyl)trimethoxysilane structure

5926-26-1 structure

Product Name:(Chloromethyl)trimethoxysilane

CAS No:5926-26-1

MF:C₄H₁₁ClO₃Si

MW:170.666841745377

MDL:MFCD00468107

CID:46264

PubChem ID:253660456

Update Time:2025-06-09

(Chloromethyl)trimethoxysilane Chemical and Physical Properties

Names and Identifiers

- (Chloromethyl)trimethoxysilane
- Chloromethyl Trimethoxysilane
- chloromethyl(trimethoxy)silane
- (trimethoxychloromethyl)silane
- chloromethyl-trimethoxy-silan
- Chloro(trimethoxysilyl)methane
- Trimethoxy(chloromethyl)silane
- Chloromethyltrimethoxysilane
- SILANE, CHLOROMETHYL-TRIMETHOXY-
- Chloromethyl-trimethoxysilane
- Silane, (chloromethyl)trimethoxy-
- FPOSCXQHGOVVPD-UHFFFAOYSA-N
- C4H11ClO3Si
- Silane,(chloromethyl)trimethoxy-
- Chloromethyltrimethoxysilane, 96%
- 8815AB
- FCH932711
- AX8120898
- ST24026339
- FT-
- AMY42183
- A832230
- SCHEMBL56275
- C3073
- MFCD00468107
- AKOS006338467
- EC 611-813-0
- S04420
- 5926-26-1
- ?Chloromethyltrimethoxysilane
- SY050721
- BRN 1071363
- FT-0690492
- D89540
- DTXSID10207987
- BS-42454
- NS00121384
- DTXCID60130478
- MDL： MFCD00468107
- Inchi： 1S/C4H11ClO3Si/c1-6-9(4-5,7-2)8-3/h4H2,1-3H3
- InChI Key： FPOSCXQHGOVVPD-UHFFFAOYSA-N
- SMILES： ClC[Si](OC)(OC)OC
- BRN： 1071363

Computed Properties

Exact Mass: 170.01700
Monoisotopic Mass: 170.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 67.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 27.7

Experimental Properties

Color/Form: liquid
Density: 1.132 g/mL at 25 °C(lit.)
Boiling Point: 156°C(lit.)
Flash Point: Fahrenheit: 26.6 ° f
Celsius: -3 ° c
Refractive Index: 1.407 [25°C]
PSA: 27.69000
LogP: 1.06080
Solubility: Not determined

(Chloromethyl)trimethoxysilane Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225-H302-H315-H318
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310-P403+P235-P501
Hazardous Material transportation number：UN 1993 3/PG 2
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： S16; S29; S33
RTECS：VV2625000
Hazardous Material Identification：
Safety Term：S16-S29-S33
Risk Phrases：R11
Packing Group：II
HazardClass：3
PackingGroup：II
TSCA：No
Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

(Chloromethyl)trimethoxysilane Pricemore >>

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